Cas no 2138221-74-4 (2-amino-6-fluoro-4-(pyridin-3-yl)benzoic acid)

• Product Name: 2-amino-6-fluoro-4-(pyridin-3-yl)benzoic acid
• CAS No: 2138221-74-4
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 6524172
• Update Time: 2025-06-09

2-amino-6-fluoro-4-(pyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-6-fluoro-4-(pyridin-3-yl)benzoic acid
• Benzoic acid, 2-amino-6-fluoro-4-(3-pyridinyl)-

• Inchi： 1S/C12H9FN2O2/c13-9-4-8(7-2-1-3-15-6-7)5-10(14)11(9)12(16)17/h1-6H,14H2,(H,16,17)
• InChI Key： DSMUSPBAOOKKAY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=C(C2=CC=CN=C2)C=C1N

Experimental Properties

• Density: 1.390±0.06 g/cm3(Predicted)
• Boiling Point: 449.7±45.0 °C(Predicted)
• pka: 3.46±0.10(Predicted)

Additional information on 2-amino-6-fluoro-4-(pyridin-3-yl)benzoic acid

2-Amino-6-Fluoro-4-(Pyridin-3-yl)benzoic Acid: A Comprehensive Overview

2-Amino-6-fluoro-4-(pyridin-3-yl)benzoic acid (CAS No. 2138221-74-4) is a versatile compound with significant potential in various fields of chemistry and pharmacology. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. The presence of a fluorine atom and a pyridine ring imparts distinct chemical and biological properties, making it an intriguing subject for both academic research and industrial applications.

The molecular formula of 2-amino-6-fluoro-4-(pyridin-3-yl)benzoic acid is C₁₃H₉FN₂O₂, and its molecular weight is 256.22 g/mol. The compound's structure includes an aromatic benzoic acid core, an amino group, a fluorine atom, and a pyridine ring. These functional groups contribute to its diverse reactivity and biological activity. The amino group can participate in hydrogen bonding, while the fluorine atom enhances the compound's lipophilicity and metabolic stability.

In recent years, 2-amino-6-fluoro-4-(pyridin-3-yl)benzoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a potential lead compound in the development of novel anti-inflammatory drugs. Research has shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-amino-6-fluoro-4-(pyridin-3-yl)benzoic acid has also been explored for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 2-amino-6-fluoro-4-(pyridin-3-yl)benzoic acid have also been investigated to ensure its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral medication. Additionally, the compound has demonstrated low toxicity in animal models, which is a crucial factor for its potential clinical application.

In the realm of medicinal chemistry, 2-amino-6-fluoro-4-(pyridin-3-yl)benzoic acid serves as a valuable scaffold for the design and synthesis of novel derivatives with enhanced biological activity. Chemists have explored various modifications to the core structure to optimize its pharmacological properties. For instance, substituting different functional groups on the pyridine ring or introducing additional substituents on the benzoic acid core can lead to compounds with improved potency and selectivity.

The synthetic routes to produce 2-amino-6-fluoro-4-(pyridin-3-yl)benzoic acid have been well-documented in the literature. One common approach involves the reaction of 6-fluoroisatoic anhydride with 3-pyridinecarbaldehyde followed by hydrolysis to yield the desired product. This method provides a high yield and purity, making it suitable for large-scale production.

In conclusion, 2-amino-6-fluoro-4-(pyridin-3-yl)benzoic acid (CAS No. 2138221-74-4) is a multifaceted compound with significant potential in various areas of chemistry and pharmacology. Its unique molecular structure confers distinct chemical and biological properties that make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications and optimize its therapeutic potential, positioning it as a promising molecule in the future of medicinal chemistry.